Cas no 143250-10-6 (2-Bromo-5-methoxypyrazine)

• Product Name: 2-Bromo-5-methoxypyrazine
• CAS No: 143250-10-6
• MF: C₅H₅BrN₂O
• MW: 189.009999990463
• MDL: MFCD08235189
• CID: 108250
• PubChem ID: 19756172
• Update Time: 2025-07-19

2-Bromo-5-methoxypyrazine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-methoxypyrazine
• Pyrazine,2-bromo-5-methoxy-
• 2-Bromo-5-methoxy-pyrazine
• Pyrazine, 2-bromo-5-methoxy-
• 2-Bromo-5-methoxy-1,4-diazine
• 2-bromo-5-methoxypyr
• 5-bromo-2-methoxypyrazine
• YMDHKDFBWIRZAZ-UHFFFAOYSA-N
• BCP23106
• FC0920
• CB0084
• STL556960
• BBL103150
• SBB054469
• TRA0093701
• RP03629
• PB10528
• SY021384
• EN000827
• DB
• Q-103283
• AKOS006284031
• EN300-114919
• FS-2663
• 143250-10-6
• DTXSID40599584
• FT-0648986
• AM20070311
• MFCD08235189
• CS-W008616
• 2-Bromo-5-methoxy-pyrazine;Pyrazine, 2-bromo-5-methoxy-
• SCHEMBL421562
• DB-002071

• MDL： MFCD08235189
• Inchi： 1S/C5H5BrN2O/c1-9-5-3-7-4(6)2-8-5/h2-3H,1H3
• InChI Key： YMDHKDFBWIRZAZ-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=N1)OC

Computed Properties

• Exact Mass: 187.95900
• Monoisotopic Mass: 187.959
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 91
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 35

Experimental Properties

• Density: 1.628
• Boiling Point: 208.5°C at 760 mmHg
• Flash Point: 79.888 °C
• PSA: 35.01000
• LogP: 1.24770

2-Bromo-5-methoxypyrazine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Methoxypyrazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Methoxypyrazines

Additional information on 2-Bromo-5-methoxypyrazine

Recent Advances in the Application of 2-Bromo-5-methoxypyrazine (CAS: 143250-10-6) in Chemical Biology and Pharmaceutical Research

2-Bromo-5-methoxypyrazine (CAS: 143250-10-6) is a heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its bromine and methoxy functional groups, serves as a key intermediate in the synthesis of various bioactive molecules. Recent studies have highlighted its potential in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. The unique reactivity of 2-Bromo-5-methoxypyrazine makes it a valuable building block for the construction of complex molecular architectures, enabling researchers to explore new chemical space for therapeutic applications.

In a recent study published in the Journal of Medicinal Chemistry, researchers utilized 2-Bromo-5-methoxypyrazine as a precursor for the synthesis of novel pyrazine-based kinase inhibitors. The study demonstrated that the bromine atom at the 2-position of the pyrazine ring facilitates efficient cross-coupling reactions, allowing for the introduction of diverse substituents. This approach led to the discovery of several potent inhibitors targeting the epidermal growth factor receptor (EGFR), a key player in cancer progression. The results underscored the importance of 2-Bromo-5-methoxypyrazine as a versatile scaffold for the development of targeted therapies.

Another significant application of 2-Bromo-5-methoxypyrazine was reported in the field of antimicrobial research. A study in Bioorganic & Medicinal Chemistry Letters described the synthesis of pyrazine derivatives using this compound as a starting material. The resulting derivatives exhibited promising activity against multidrug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed the enhanced antimicrobial activity to the electron-withdrawing effects of the bromine and methoxy groups, which improved the compounds' ability to disrupt bacterial cell membranes. These findings highlight the potential of 2-Bromo-5-methoxypyrazine in addressing the global challenge of antibiotic resistance.

Beyond its applications in drug discovery, 2-Bromo-5-methoxypyrazine has also been employed in chemical biology studies to probe protein-ligand interactions. A recent publication in ACS Chemical Biology detailed the use of this compound as a chemical probe to investigate the binding mechanisms of pyrazine-containing ligands to their target proteins. The study utilized X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy to elucidate the structural basis of these interactions, providing valuable insights for the design of more effective therapeutics. The ability of 2-Bromo-5-methoxypyrazine to serve as a molecular scaffold for such studies further underscores its utility in advancing our understanding of biological systems.

In conclusion, 2-Bromo-5-methoxypyrazine (CAS: 143250-10-6) continues to play a pivotal role in chemical biology and pharmaceutical research. Its unique chemical properties and versatility as a synthetic intermediate have enabled the development of novel kinase inhibitors, antimicrobial agents, and chemical probes. As research in this area progresses, it is anticipated that this compound will contribute to the discovery of new therapeutic strategies and deepen our understanding of molecular interactions in biological systems. Future studies should focus on optimizing the synthetic routes for 2-Bromo-5-methoxypyrazine and exploring its potential in other areas of medicinal chemistry, such as neurodegenerative diseases and metabolic disorders.